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Compound of Interest

Compound Name: APcK110

Cat. No.: B15580336 Get Quote

For researchers, scientists, and drug development professionals utilizing APcK110, ensuring

the proper handling and storage of this potent KIT inhibitor is paramount for reproducible and

accurate experimental results. This technical support center provides a comprehensive guide to

the solubility and stability of APcK110 in Dimethyl Sulfoxide (DMSO), complete with

troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of APcK110 in DMSO?

A1: APcK110 is soluble in DMSO up to 100 mM. It is important to note that attempting to

create solutions at higher concentrations may result in incomplete dissolution.

Q2: How should I prepare a stock solution of APcK110 in DMSO?

A2: A detailed protocol for preparing a 10 mM stock solution of APcK110 in DMSO is provided

in the "Experimental Protocols" section of this guide. This involves carefully weighing the

compound, adding the appropriate volume of anhydrous DMSO, and ensuring complete

dissolution.

Q3: What are the recommended storage conditions for APcK110 stock solutions in DMSO?

A3: For long-term storage, it is recommended to store APcK110 stock solutions in DMSO at

-20°C or -80°C. Aliquoting the stock solution into smaller, single-use volumes is highly advised
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to minimize freeze-thaw cycles.

Q4: How stable is APcK110 in DMSO at different temperatures?

A4: While specific quantitative stability data for APcK110 in DMSO is not extensively

published, general studies on a large number of compounds provide valuable insights. Many

compounds remain stable in DMSO for extended periods when stored properly. For instance,

one study demonstrated that most compounds in DMSO are stable for at least 15 weeks at

40°C[1][2]. Another study monitoring thousands of compounds at room temperature found that

83% remained stable after 6 months. However, for optimal integrity of APcK110, adherence to

recommended low-temperature storage is critical.

Q5: I observed precipitation when diluting my APcK110 DMSO stock solution into an aqueous

buffer. What should I do?

A5: This is a common occurrence when diluting a DMSO-soluble compound into an aqueous

medium. To resolve this, try vortexing or sonicating the solution. Gentle warming to 37°C may

also aid in re-dissolving the precipitate. It is crucial to ensure the compound is fully dissolved

before adding it to your experimental system. Additionally, consider a stepwise dilution to

mitigate precipitation.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving APcK110

Incomplete dissolution can

occur if the solubility limit is

exceeded or if the DMSO is

not of high purity (anhydrous).

Ensure the final concentration

does not exceed 100 mM. Use

high-quality, anhydrous DMSO.

Gentle warming (to 37°C) and

vortexing or sonication can aid

dissolution.

Precipitation in Working

Solution

The compound's lower

solubility in aqueous solutions

compared to DMSO.

Perform a stepwise dilution of

the DMSO stock into your

aqueous buffer. Ensure the

final concentration of DMSO in

the working solution is low

(typically <0.5%) to avoid

solvent-induced artifacts. If

precipitation persists, gentle

warming and vortexing may

help. Always prepare a vehicle

control with the same final

DMSO concentration.

Inconsistent Experimental

Results

Potential degradation of

APcK110 in the stock solution

due to improper storage or

multiple freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes to avoid

repeated freezing and thawing.

Always store stock solutions at

-20°C or -80°C. If degradation

is suspected, it is advisable to

prepare a fresh stock solution.

Quantitative Data Summary
While specific stability data for APcK110 is limited, the following table summarizes general

findings for compound stability in DMSO from broader studies.
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Storage Condition Duration Compound Stability Reference

40°C in DMSO 15 weeks
Most compounds

stable
[1][2]

Room Temperature in

DMSO
6 months

83% of compounds

stable

4°C in DMSO/water

(90/10)
2 years

85% of compounds

stable
[3]

-15°C with 11 freeze-

thaw cycles
Not specified

No significant

compound loss
[1][2]

Experimental Protocols
Preparation of a 10 mM APcK110 Stock Solution in
DMSO
Materials:

APcK110 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of APcK110:

The molecular weight of APcK110 is 349.36 g/mol .

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/19029012/
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 349.36 g/mol = 0.0034936 g = 3.49 mg.

Weigh APcK110:

Carefully weigh out 3.49 mg of APcK110 powder on a calibrated balance and transfer it to

a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the APcK110.

Dissolve the Compound:

Vortex the tube thoroughly until the solid is completely dissolved.

If necessary, sonicate the tube for a few minutes or gently warm it to 37°C to aid

dissolution. Visually inspect the solution to ensure no solid particles remain.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C or -80°C for long-term storage.
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APcK110 Stock Solution Workflow
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Caption: Workflow for preparing and storing APcK110 stock solutions.

APcK110 Signaling Pathway
APcK110 is a potent inhibitor of the KIT receptor tyrosine kinase. Inhibition of KIT by APcK110
blocks downstream signaling pathways that are crucial for cell proliferation and survival.

Specifically, APcK110 has been shown to inhibit the phosphorylation of KIT, as well as the

downstream signaling molecules STAT3, STAT5, and Akt.[4][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15580336?utm_src=pdf-body-img
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://www.benchchem.com/product/b15580336?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4220548/
https://www.omicsdi.org/dataset/biostudies-literature/S-EPMC4220548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


APcK110

KIT Receptor

Phosphorylated KIT

Phosphorylation

PI3K STAT3 STAT5

Akt

activates

Phosphorylated Akt

Phosphorylation

Cell Proliferation
& Survival

Phosphorylated STAT3

Phosphorylation

Phosphorylated STAT5

Phosphorylation

Click to download full resolution via product page

Caption: APcK110 inhibits KIT phosphorylation and downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Kit Inhibitor APcK110 Induces Apoptosis and Inhibits Proliferation of Acute Myeloid
Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]

5. omicsdi.org [omicsdi.org]

To cite this document: BenchChem. [APcK110 in DMSO: Technical Support and
Troubleshooting Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580336#apck110-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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